Cas no 2228090-04-6 (2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-3-methylbutanoic acid
• CAS No: 2228090-04-6
• MF: C₁₆H₂₄N₂O₅
• MW: 324.372164726257
• CID: 6597661
• PubChem ID: 165677904
• Update Time: 2025-11-01

2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-3-methylbutanoic acid
• 2-amino-3-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-3-methylbutanoic acid
• EN300-1875898
• 2228090-04-6

• Inchi： 1S/C16H24N2O5/c1-15(2,3)23-14(22)18-10-7-6-9(8-11(10)19)16(4,5)12(17)13(20)21/h6-8,12,19H,17H2,1-5H3,(H,18,22)(H,20,21)
• InChI Key： HKSOJSOIRHPNFA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)C(C)(C)C(C(=O)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.16852187g/mol
• Monoisotopic Mass: 324.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 122Ų

Additional information on 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-3-methylbutanoic acid

Introduction to 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-3-methylbutanoic acid (CAS No. 2228090-04-6)

2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-3-methylbutanoic acid, identified by its CAS number 2228090-04-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a complex molecular structure, incorporating multiple functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both amino and carboxylic acid functionalities, coupled with a tert-butoxycarbonyl (Boc) protecting group, suggests its utility in peptide synthesis and protein modification studies.

The molecular architecture of this compound is particularly noteworthy, as it integrates elements that are commonly employed in medicinal chemistry for their ability to modulate biological pathways. Specifically, the 3-hydroxyphenyl moiety is a key pharmacophore that has been extensively studied for its potential in anti-inflammatory and antioxidant applications. This moiety is further enhanced by the Boc-protected amino group, which ensures stability during synthetic procedures while allowing for controlled deprotection at later stages of drug development.

In recent years, there has been a surge in research focused on developing small molecules that can interact with biological targets with high specificity and efficacy. The structure-activity relationship (SAR) of 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-3-methylbutanoic acid has been systematically explored to optimize its pharmacological properties. Studies have demonstrated that modifications to the phenolic hydroxyl group can significantly alter the compound's binding affinity to various enzymes and receptors, making it a promising candidate for drug discovery programs targeting neurological disorders and metabolic diseases.

One of the most compelling aspects of this compound is its potential application in proteasome inhibition, a strategy that has shown promise in the treatment of cancer and inflammatory diseases. The hydroxylated aromatic ring and the Boc-protected amine provide a scaffold that can be fine-tuned to interact with the active sites of proteasomal enzymes. Preliminary computational studies have suggested that small structural adjustments could enhance binding affinity while minimizing off-target effects, thereby improving therapeutic index.

The synthetic pathways for preparing 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-3-methylbutanoic acid are also of great interest to synthetic chemists. The compound's synthesis involves multi-step reactions, including condensation, hydrolysis, and protection-deprotection steps, which highlight the challenges and opportunities in modern organic synthesis. Advanced techniques such as flow chemistry and catalytic asymmetric synthesis have been explored to improve yield and purity, ensuring that researchers have access to high-quality starting materials for further derivatization.

Recent advances in bioconjugation chemistry have opened new avenues for utilizing this compound in drug delivery systems. The presence of both amino and carboxylic acid groups allows for facile coupling with biomolecules such as peptides, proteins, and nucleic acids. This capability is particularly relevant in the development of targeted therapies where specific molecular recognition is critical for achieving desired pharmacokinetic profiles. For instance, conjugation with antibodies or nanoparticles could enhance cellular uptake and reduce systemic toxicity.

The pharmacokinetic profile of derivatives of 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-3-methylbutanoic acid has been evaluated through preclinical studies. These investigations have revealed that modifications to the side chain can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. For example, introducing fluorine atoms or other halogenated groups has been shown to prolong circulation time while maintaining biological activity. Such insights are crucial for optimizing drug candidates before they enter clinical trials.

In conclusion, 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-3-methylbutanoic acid (CAS No. 2228090-04-6) represents a versatile building block with broad applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutics targeting various diseases. As synthetic methodologies continue to evolve, the accessibility of this compound will likely increase, fostering innovation across multiple disciplines within the life sciences sector.